Cas no 1805139-99-4 (3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride)

• Product Name: 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride
• CAS No: 1805139-99-4
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5010586
• Update Time: 2025-06-13

3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-8-6(5-12)3-7(4-9(8)11)15(10,13)14/h3-4H,2H2,1H3
• InChI Key： GIFZUGZISAEBIJ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#N)=C1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride

Recent Advances in the Application of 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride (CAS: 1805139-99-4) in Chemical Biology and Pharmaceutical Research

The compound 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride (CAS: 1805139-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative, characterized by its unique cyano, ethyl, and iodo substituents, serves as a valuable building block for the synthesis of more complex molecules, particularly in the context of targeted therapeutics and diagnostic agents. Recent studies have explored its utility in various chemical transformations, highlighting its role in the development of novel sulfonamide-based compounds with enhanced biological activity.

One of the key areas of research involving 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride is its application in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of pharmacological activities. Sulfonamides have been widely used as antibiotics, antivirals, and anticancer agents, and the introduction of specific functional groups, such as the cyano and iodo moieties in this compound, can further modulate their biological properties. Recent publications have demonstrated the efficacy of this compound in facilitating the formation of sulfonamide linkages under mild reaction conditions, thereby enabling the efficient synthesis of structurally diverse libraries for high-throughput screening.

In addition to its synthetic utility, 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride has been investigated for its potential role in the development of radiopharmaceuticals. The presence of the iodine atom in its structure makes it a promising candidate for radiolabeling, which is essential for imaging and therapeutic applications in nuclear medicine. Recent preclinical studies have explored the incorporation of this compound into radiolabeled probes for positron emission tomography (PET) and single-photon emission computed tomography (SPECT), with promising results in terms of stability and target specificity.

Another notable application of this compound lies in its use as a reagent for protein modification and bioconjugation. The sulfonyl chloride group is highly reactive toward nucleophiles, such as amino and hydroxyl groups, making it an ideal candidate for the selective modification of biomolecules. Recent advancements in bioconjugation techniques have leveraged this reactivity to develop novel antibody-drug conjugates (ADCs) and other targeted delivery systems, where 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride serves as a key linker or functionalizing agent.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride, as well as in optimizing its stability under various conditions. Recent efforts have focused on developing more efficient synthetic routes and improving the handling protocols to ensure reproducibility and scalability. Furthermore, ongoing research aims to elucidate the mechanistic details of its reactivity, which could provide deeper insights into its potential applications in medicinal chemistry.

In conclusion, 3-Cyano-4-ethyl-5-iodobenzenesulfonyl chloride (CAS: 1805139-99-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a promising candidate for the development of novel therapeutics, diagnostic agents, and bioconjugation strategies. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and driving innovation in drug discovery.